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Compound of Interest

Compound Name: Nickel ammonium sulfate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental chemical and physical properties of
nickel ammonium sulfate, with a focus on its identity as a double salt. The following sections
will provide a comprehensive overview of its structure, synthesis, and key characteristics,
supported by quantitative data, detailed experimental protocols, and illustrative diagrams to
facilitate a deeper understanding for research and development applications.

Introduction: The Essence of a Double Salt

Nickel ammonium sulfate, with the chemical formula (NH4)2Ni(SOa4)2-6H20, is a crystalline
inorganic compound that exemplifies the concept of a double salt.[1] It is not a mere physical
mixture of nickel sulfate and ammonium sulfate, but rather a distinct chemical entity with its
own unique crystal lattice and properties.[2][3] This compound belongs to a class of
iIsomorphous salts known as Tutton's salts, which have the general formula M'2(M")
(S04)2:6H20, where M' is a monovalent cation and M" is a divalent metal ion.[2][4] In the case
of nickel ammonium sulfate, the ammonium ion (NHa*) serves as the monovalent cation,
while the nickel(ll) ion (Ni2*) is the divalent metal.[2][5] The hexahydrate form is the most
common, appearing as light green to bluish-green monoclinic crystals.[1][2][5]

The significance of its double salt nature lies in its stability and the specific arrangement of its
constituent ions and water molecules within the crystal structure. This ordered arrangement
dictates its physical and chemical behavior, making it a valuable compound in various
applications, including electroplating, as a catalyst precursor, and in the ceramics industry.[1]
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Physicochemical Properties

A summary of the key quantitative data for nickel ammonium sulfate hexahydrate is

presented in the tables below for easy reference and comparison.

ble 1: C | and Physical :

Property

Value

Chemical Formula

(NHa)2Ni(SO4)2-6H20][1]

Molecular Weight

~395.00 g/mol [6][7][8]

Appearance

Light green to bluish-green crystalline powder[1]

[2]

Crystal System

Monoclinic[2][9][10]

Space Group

P21/a[9]

Density

1.92 g/cm3[5][6]

Melting Point

85 - 89 °C[6][11]

Table 2: Solubility Data

Temperature (°C)

Solubility ( g/100 mL of water)

20 10.4[5][11]

80 30[5][11]
Note: Insoluble in alcohol and acetone.[10]
Table 3: Optical Properties

Property Value

Refractive Index

1.495, 1.501, 1.508[5][11]

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis and characterization of
nickel ammonium sulfate.

Synthesis of Nickel Ammonium Sulfate Hexahydrate

This protocol is based on the crystallization from an aqueous solution containing stoichiometric
amounts of nickel(ll) sulfate and ammonium sulfate.[2][3]

Materials:

» Nickel(ll) sulfate hexahydrate (NiSO4-6H20)
¢ Ammonium sulfate ((NH4)2S0Oa)

» Distilled or deionized water

» Beakers

e Stirring rod

e Hot plate

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

« Stoichiometric Calculation: Calculate the molar equivalents of nickel(ll) sulfate hexahydrate
and ammonium sulfate. For example, to synthesize approximately 100 g of the double salt,
you would use 71.11 g of nickel sulfate heptahydrate and 33.45 g of ammonium sulfate.[10]

o Dissolution: In separate beakers, dissolve the calculated amounts of nickel(ll) sulfate
hexahydrate and ammonium sulfate in a minimum amount of hot distilled water. Gentle
heating and stirring can aid dissolution.[3][12]

e Mixing: Once both salts are completely dissolved, mix the two solutions while stirring.[10]
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o Crystallization: Allow the mixed solution to cool slowly to room temperature. To promote the
formation of larger crystals, the solution should remain undisturbed.[3] For a higher yield of
smaller crystals, the solution can be cooled more rapidly in an ice bath.

« |solation: Collect the precipitated crystals by vacuum filtration using a Buchner funnel.[3]

» Washing and Drying: Wash the crystals with a small amount of cold distilled water or ethanol
to remove any soluble impurities.[10] Dry the crystals on a watch glass or in a desiccator at
room temperature.

Characterization by Thermal Analysis

Thermal gravimetric analysis (TGA) can be employed to study the thermal stability and
decomposition of nickel ammonium sulfate hexahydrate.

Instrumentation:
o Thermogravimetric Analyzer
Procedure:

e Sample Preparation: Place a small, accurately weighed amount of the synthesized nickel
ammonium sulfate hexahydrate crystals into an alumina or platinum crucible.

¢ Analysis: Heat the sample from ambient temperature to a final temperature of approximately
600 °C at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,
nitrogen or air).

o Data Interpretation: The resulting TGA curve will show mass loss as a function of
temperature. The initial mass loss corresponds to the dehydration of the six water molecules.
[13][14] At higher temperatures, the anhydrous salt decomposes, releasing ammonia and
sulfur oxides, ultimately leaving a residue of nickel oxide (NiO).[2]

Visualizations

The following diagrams illustrate the conceptual workflow for the synthesis and characterization
of nickel ammonium sulfate and the interactions within its crystal lattice.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.scribd.com/document/263386636/Experiment-4-Ammonium-Nickel-II-Sulfate-Hexahydrate
https://www.scribd.com/document/263386636/Experiment-4-Ammonium-Nickel-II-Sulfate-Hexahydrate
https://en.crystalls.info/Nickel-ammonium_sulfate
https://www.benchchem.com/product/b093414?utm_src=pdf-body
https://www.benchchem.com/product/b093414?utm_src=pdf-body
https://www.benchchem.com/product/b093414?utm_src=pdf-body
https://patents.google.com/patent/US6452189B1/en
https://www.researchgate.net/publication/230943895_Ammonium_nickel_sulfate_hexahydrate_crystal_A_new_ultraviolet_light_filter
https://www.laboratorynotes.com/nickel-ammonium-sulfate/
https://www.benchchem.com/product/b093414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Synthesis and Characterization
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Caption: A logical workflow for the synthesis and characterization of nickel ammonium
sulfate.
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Conceptual Representation of Crystal Lattice Interactions

Central Ni(Il) Complex

coordination / coordination [coordination \coordination inati coordination

Ammonium Cations

SS
\ ~<

S~ H bondlng _H_bondlng —————— lonic & H- bondlng Ionlc & H-bonding

N -

o quate Anmns

“

-

Click to download full resolution via product page

Caption: Interactions within the nickel ammonium sulfate crystal lattice.

Conclusion

Nickel ammonium sulfate serves as a prime example of a Tutton's salt, where the specific
stoichiometric combination of nickel sulfate and ammonium sulfate in the presence of water
leads to the formation of a stable, well-defined crystal structure. The properties of this double
salt are a direct consequence of the octahedral coordination of the nickel(ll) ion by water
molecules and the intricate network of hydrogen bonding between the ammonium ions, sulfate
ions, and coordinated water molecules.[2] This detailed understanding of its double salt nature
is crucial for its effective application in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

